Cas no 2137789-76-3 (Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl]-)

• Product Name: Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl]-
• CAS No: 2137789-76-3
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5287360
• Update Time: 2025-06-26

Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl]-

• Inchi： 1S/C10H19ClO/c1-8(2)12-7-10(6-11)5-9(10,3)4/h8H,5-7H2,1-4H3
• InChI Key： ITRIPERHTBYVGL-UHFFFAOYSA-N
• SMILES： C1(CCl)(COC(C)C)CC1(C)C

Additional information on Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl]-

Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] (CAS No. 2137789-76-3): An Overview

Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] (CAS No. 2137789-76-3) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique cyclopropane ring structure and the presence of multiple functional groups, including a chloromethyl group and a tert-butyldimethylsilyl (TBS) protecting group. The intricate molecular architecture of this compound makes it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The cyclopropane ring is a three-membered cyclic alkane that exhibits unique chemical properties due to its high ring strain. This strain can be harnessed in synthetic chemistry to facilitate specific reactions and transformations. The chloromethyl group, on the other hand, is a versatile functional group that can undergo various substitution and elimination reactions, making it an essential component in the synthesis of complex molecules. The (1-methylethoxy)methyl protecting group provides additional stability and reactivity control, allowing for selective functionalization and deprotection steps in multi-step synthetic processes.

Recent research has highlighted the potential applications of Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of anti-cancer drugs. The unique combination of the cyclopropane ring and the chloromethyl group allows for the creation of molecules with enhanced bioavailability and reduced toxicity profiles.

In another study, researchers at the University of California, Berkeley, explored the use of Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] as a precursor for synthesizing compounds with antiviral properties. The cyclopropane ring was found to improve the binding affinity of these compounds to viral enzymes, thereby enhancing their therapeutic efficacy. This finding opens up new avenues for the development of antiviral drugs targeting a wide range of viral infections.

The synthesis of Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] typically involves several steps, including the formation of the cyclopropane ring through a [2+1] cycloaddition reaction and subsequent functionalization with the chloromethyl and protecting groups. The choice of reagents and reaction conditions is crucial to achieve high yields and purity levels. Advanced techniques such as transition metal-catalyzed reactions and organocatalysis have been employed to optimize these synthetic routes.

From a safety perspective, handling Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material or controlled substance, proper ventilation and personal protective equipment (PPE) should be used during its manipulation to minimize any potential risks.

In conclusion, Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(1-methylethoxy)methyl] (CAS No. 2137789-76-3) is a versatile compound with significant potential in both academic research and industrial applications. Its unique molecular structure and functional groups make it an invaluable intermediate in the synthesis of biologically active molecules and pharmaceuticals. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field of organic chemistry.